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Compound of Interest

Compound Name: 3-Ethylhexan-2-one

Cat. No.: B13584170

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of commercial suppliers for 3-Ethylhexan-2-
one (CAS No. 6137-05-9), along with essential technical data and generalized experimental
protocols for its handling and initial evaluation in a research and development setting.

Commercial Supplier Overview

The following table summarizes key quantitative data for 3-Ethylhexan-2-one from various
commercial suppliers. This information is crucial for procurement and initial experimental
design.
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Molecular . Minimum
. CAS Molecular . . Available
Supplier Weight ( Purity Order
Number Formula Grades .
g/mol) Quantity
Hebei
Nenggian Industrial, 1
Chemical Food, )
6137-05-9 C8H160 128.21 99% Kilogram[1]
Import and Pharmaceu 2]
Export Co., tical[1][2]
LTD
SAGECHE
M LIMITED Not
(via 6137-05-9 C8H160 128.212 98% Specified[3 1 kg[3]
MOLBASE ]
)
855919-
51-6 (for 3- Not
ChemScen » Not
Ethyl-3- C9H180 142.24 >98% Specified[4 N
e Specified
methylhexa ]
n-2-one)
ChemicalB Not Not Not
6137-05-9 C8H160 128.21 N N N
ook Specified Specified Specified

Note: ChemScene provides data for a structurally similar compound, 3-Ethyl-3-methylhexan-2-

one, which may be of interest for comparative studies.[4]

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 3-Ethylhexan-2-one is

fundamental for its application in research.

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


http://orgsyn.org/demo.aspx?prep=V86P0325
https://nengxian.lookchem.com/products/CasNo-6137-05-9-3-ethyl-hexan-2-one-30652197.html
http://orgsyn.org/demo.aspx?prep=V86P0325
https://nengxian.lookchem.com/products/CasNo-6137-05-9-3-ethyl-hexan-2-one-30652197.html
https://www.fishersci.com/store/msds?partNumber=AAA10898&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10898&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylhexan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylhexan-2-one
https://www.benchchem.com/product/b13584170?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13584170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

IUPAC Name 3-ethylhexan-2-one PubChem[4][5]
Synonyms 3-ethyl-2-hexanone PubChem[4]
Boiling Point 157.5-158.5 °C (at 761 Torr) ChemicalBook][6]
Density 0.811+0.06 g/cm3 (Predicted) ChemicalBook][6]

Described as a powder by one

supplier, though it is expected Hebei Nenggian Chemical

Appearance to be a liquid at room Import and Export Co., LTD[1]
temperature based on its [2]
boiling point.

Generalized Experimental Protocols

While specific experimental protocols for 3-Ethylhexan-2-one are not readily available in the
public domain, the following sections provide detailed, best-practice methodologies for the safe
handling, quality assessment, and initial experimental use of a new chemical reagent like 3-
Ethylhexan-2-one.

Supplier Selection and Qualification Workflow

The selection of a reliable supplier is a critical first step to ensure the quality and consistency of
the chemical starting material. The following workflow outlines a systematic approach to
qualifying a new supplier.
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Supplier Selection and Qualification Workflow

Identify Potential Suppliers

N
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(Purity, Impurity Profile, CoA) and Certifications (e.g., ISO)

Request and Evaluate

Sample for In-House QC

Perform Analytical Testing
(e.g., GC-MS, NMR, FT-IR)

:

Compare Results with
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Decision: Qualify or
Disqualify Supplier

eets Specs Does Not Meet Specs

Qualified Supplier Disqualified Supplier

Click to download full resolution via product page

Caption: A workflow for qualifying commercial suppliers of chemical reagents.

In-House Quality Control and Purity Verification
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Upon receipt of a new batch of 3-Ethylhexan-2-one, it is imperative to perform in-house quality
control to verify its identity and purity.

Objective: To confirm the identity and assess the purity of the received 3-Ethylhexan-2-one.
Materials:

o Received 3-Ethylhexan-2-one sample

o Appropriate deuterated solvent (e.g., CDCIs) for NMR spectroscopy

» High-purity solvent (e.g., dichloromethane or hexane) for GC-MS

¢ Gas Chromatograph-Mass Spectrometer (GC-MS)

e Nuclear Magnetic Resonance (NMR) Spectrometer

o Fourier-Transform Infrared (FTIR) Spectrometer

Methodology:

 Visual Inspection: Examine the sample for any visual inconsistencies such as discoloration
or the presence of particulate matter.

e FTIR Spectroscopy:
o Place a drop of the neat liquid sample on the ATR crystal of the FTIR spectrometer.
o Acquire the infrared spectrum.

o Identify characteristic peaks, particularly the strong carbonyl (C=0) stretch expected for a
ketone, typically around 1715 cm~1,

 NMR Spectroscopy:
o Dissolve a small amount of the sample in a suitable deuterated solvent.

o Acquire *H and 3C NMR spectra.
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o Analyze the chemical shifts, integration, and coupling patterns to confirm the molecular
structure of 3-Ethylhexan-2-one.

e GC-MS Analysis:

[¢]

Prepare a dilute solution of the sample in a volatile organic solvent.
o Inject the solution into the GC-MS system.

o The gas chromatogram will indicate the purity by showing the relative area of the main
peak.

o The mass spectrum of the main peak should correspond to the molecular weight of 3-
Ethylhexan-2-one (128.21 g/mol ) and exhibit a fragmentation pattern consistent with its
structure.

Safe Handling and Storage Protocol

Adherence to proper safety procedures is paramount when working with any chemical reagent.

Personal Protective Equipment (PPE):

Wear appropriate protective eyeglasses or chemical safety goggles.

Use chemical-resistant gloves.

Wear a lab coat.

Ensure adequate ventilation, such as working in a fume hood.

Handling:

Avoid contact with skin and eyes.

Do not ingest or inhale.

Keep away from heat, sparks, and open flames.

Handle in accordance with good industrial hygiene and safety practices.[3]
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Storage:

» Store in a tightly closed container.

o Keep in a dry, cool, and well-ventilated place.[3]

e Some suppliers recommend storage at 2-8°C.[1][2]

The following diagram illustrates a general workflow for the safe handling and initial
experimental use of a new chemical.
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Safe Handling and Initial Experimental Workflow
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Caption: A general workflow for the safe handling and initial experimental use of a new
chemical reagent.

Potential Applications

While detailed research on 3-Ethylhexan-2-one is limited, its structural motifs as a ketone
suggest potential applications in the following areas:

e Flavor and Fragrance Industry: Ketones are often used as components in fragrance and
flavor formulations. The structure of 3-Ethylhexan-2-one may impart specific olfactory or
gustatory characteristics.

» Organic Synthesis: It can serve as a building block or intermediate in the synthesis of more
complex organic molecules, potentially for pharmaceutical or materials science applications.
One supplier notes its application in the pharmaceutical industry and as a food additive.[1][2]

Further research is required to fully elucidate the specific applications and signaling pathways
in which 3-Ethylhexan-2-one may be involved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 3-
Ethylhexan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13584170#commercial-suppliers-of-3-ethylhexan-2-
one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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